Cas no 2149728-89-0 (2-Hydroxy-2-(1-propylcyclopropyl)acetic acid)

2-Hydroxy-2-(1-propylcyclopropyl)acetic acid is a cyclopropane-substituted hydroxyacetic acid derivative with potential applications in organic synthesis and medicinal chemistry. Its unique structure, featuring a hydroxyacetic acid moiety linked to a 1-propylcyclopropyl group, offers steric and electronic properties that may be leveraged in the design of chiral intermediates or bioactive compounds. The cyclopropyl ring enhances rigidity, potentially influencing conformational stability in synthetic pathways. This compound may serve as a versatile building block for the development of pharmaceuticals or agrochemicals, where tailored steric constraints are desirable. Its carboxylic acid and hydroxyl functionalities provide sites for further derivatization, enabling diverse chemical modifications.
2-Hydroxy-2-(1-propylcyclopropyl)acetic acid structure
2149728-89-0 structure
Product Name:2-Hydroxy-2-(1-propylcyclopropyl)acetic acid
CAS No:2149728-89-0
MF:C8H14O3
MW:158.194962978363
CID:5793529
PubChem ID:165616027
Update Time:2025-10-09

2-Hydroxy-2-(1-propylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2149728-89-0
    • 2-hydroxy-2-(1-propylcyclopropyl)acetic acid
    • EN300-1814478
    • 2-Hydroxy-2-(1-propylcyclopropyl)acetic acid
    • Inchi: 1S/C8H14O3/c1-2-3-8(4-5-8)6(9)7(10)11/h6,9H,2-5H2,1H3,(H,10,11)
    • InChI Key: GOYNTKGFVTZYMY-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)C1(CCC)CC1

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5Ų

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